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Executive Summary
Triazamate is a triazole insecticide that functions as an acetylcholinesterase inhibitor. Its

registration status has been a subject of regulatory review globally. This technical guide

provides a comprehensive overview of Triazamate's registration status, its toxicological profile,

and its environmental fate, based on available scientific data. The information is presented to

serve as a foundational resource for researchers, scientists, and professionals in drug

development.

Registration Status
Triazamate's use as a pesticide has been discontinued in several key regions. In the European

Union, Triazamate is not approved for use as a plant protection product.[1][2] Specifically, in

France, authorizations for all agricultural and non-agricultural uses of products containing

Triazamate were withdrawn, with final usage dates set for the end of 2006.

In the United Kingdom, Triazamate is also not approved for use.[1] While the United States

Environmental Protection Agency (EPA) has an established process for the voluntary

cancellation of pesticide registrations, a specific Reregistration Eligibility Decision (RED)

document or a definitive cancellation notice in the Federal Register explicitly for Triazamate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b018695?utm_src=pdf-interest
https://www.benchchem.com/product/b018695?utm_src=pdf-body
https://www.benchchem.com/product/b018695?utm_src=pdf-body
https://www.benchchem.com/product/b018695?utm_src=pdf-body
https://www.benchchem.com/product/b018695?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/652.htm
https://pubchem.ncbi.nlm.nih.gov/compound/86306
https://www.benchchem.com/product/b018695?utm_src=pdf-body
https://www.benchchem.com/product/b018695?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/652.htm
https://www.benchchem.com/product/b018695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


could not be located in the conducted search.[3][4][5][6][7][8][9][10] The US EPA chemical code

for Triazamate is 128100.[1]

Toxicological Profile
Triazamate exhibits a high level of acute oral toxicity in mammals.[1] Its mode of action is the

inhibition of acetylcholinesterase, an enzyme critical for nerve function.[2]

Toxicological

Endpoint
Value Species Source

Acute Oral LD50 50-200 mg/kg bw Rat [11]

Dermal LD50 >5000 mg/kg bw Rat [11]

Inhalation LC50 (4h) 0.47 mg/L Rat [1]

Algae Chronic NOEC

(growth rate)
9.7 mg/L Unknown species [1]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Triazamate were not found

in the public domain. However, standard methodologies such as those outlined by the

Organisation for Economic Co-operation and Development (OECD) are typically followed for

regulatory submissions. For instance, acute oral toxicity is often determined following OECD

Test Guideline 420, which employs a fixed-dose procedure to reduce animal suffering. Chronic

toxicity studies generally follow protocols similar to OECD Guideline 452.

Mode of Action: Acetylcholinesterase Inhibition
Triazamate functions by inhibiting the enzyme acetylcholinesterase (AChE). AChE is

responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) in the synaptic cleft.

By inhibiting AChE, Triazamate causes an accumulation of ACh, leading to overstimulation of

cholinergic receptors and subsequent disruption of nerve impulse transmission. This ultimately

results in the paralysis and death of the target insect.
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The specific molecular interactions of Triazamate at the active site of acetylcholinesterase

involve binding to key amino acid residues within the catalytic gorge of the enzyme. While

detailed crystallographic studies of Triazamate bound to AChE were not available, the general

mechanism for carbamate and organophosphate inhibitors involves the formation of a covalent

bond with the serine residue in the active site, leading to a temporarily or permanently

inactivated enzyme.
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Environmental Fate
The environmental fate of a pesticide is crucial for assessing its potential long-term impact on

ecosystems. Key parameters include its persistence in soil and water and its potential for

bioaccumulation.

Environmental Fate

Parameter
Value Conditions Source

Soil Half-life (Aerobic) Data not available

Aqueous Photolysis

Half-life
Data not available
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While specific quantitative data for Triazamate's environmental half-life were not found in the

available literature, it is known to have a triazole structure. Triazole fungicides can exhibit

moderate to high persistence in soil, with half-lives ranging from weeks to months depending

on environmental conditions.[12]

Experimental Protocols
Standardized protocols, such as those from the OECD, are used to determine the

environmental fate of pesticides. The aerobic soil half-life is typically determined following

OECD Guideline 307, which involves incubating the pesticide in soil under controlled laboratory

conditions and measuring its degradation over time. Aqueous photolysis studies are often

conducted according to OECD Guideline 316 to assess the role of sunlight in the degradation

of the chemical in water.
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Residue Analysis
Information on residue levels of Triazamate in specific crops was not readily available in the

conducted search. Regulatory agencies establish Maximum Residue Limits (MRLs) for

pesticides in food commodities to protect consumers. The determination of these MRLs relies

on data from supervised field trials.

Experimental Protocols
The analysis of pesticide residues in crops typically involves extraction of the analyte from the

plant matrix, followed by cleanup and instrumental analysis, often using High-Performance

Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS). The QuEChERS

(Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample

preparation technique for pesticide residue analysis.

Conclusion
Triazamate is a potent acetylcholinesterase-inhibiting insecticide with high acute mammalian

toxicity. Its use has been discontinued in the European Union and the United Kingdom. While

its specific registration status in the United States remains to be definitively clarified through

official EPA documentation, the global trend indicates a move away from its use. Gaps in the

publicly available data for its environmental fate and residue levels in crops highlight the need

for further research to fully understand its environmental and food safety implications. This

technical guide provides a consolidated overview of the current knowledge on Triazamate,

serving as a valuable resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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